(Z)-4-((2-isonicotinoylhydrazono)methyl)-2-methoxyphenyl 2-(allylthio)acetate

• IUPAC Name: [2-methoxy-4-[(Z)-(pyridine-4-carbonylhydrazinylidene)methyl]phenyl] 2-prop-2-enylsulfanylacetate
• InChI: InChI=1S/C19H19N3O4S/c1-3-10-27-13-18(23)26-16-5-4-14(11-17(16)25-2)12-21-22-19(24)15-6-8-20-9-7-15/h3-9,11-12H,1,10,13H2,2H3,(H,22,24)/b21-12-
• InChI Key: FTANUDRWAOHIHO-MTJSOVHGSA-N
• Canonical SMILES: COC1=C(C=CC(=C1)C=NNC(=O)C2=CC=NC=C2)OC(=O)CSCC=C
• Isomeric SMILES: COC1=C(C=CC(=C1)/C=N\NC(=O)C2=CC=NC=C2)OC(=O)CSCC=C
• Molecular Formula: C19H19N3O4S
• Molecular Weight: 385.4 g/mol

Description

(Z)-4-((2-isonicotinoylhydrazono)methyl)-2-methoxyphenyl 2-(allylthio)acetate is a chemical compound that has been widely studied for its potential applications in scientific research. This compound has been found to exhibit a range of biochemical and physiological effects, making it a promising candidate for further investigation. In

Scientific Research Applications

Chemical Synthesis and Modifications

• One of the related compounds, a Z-isomer of 2-(5-amino-1,2,4-thiadiazol-3-yl)-2-(methoxyimino)acetic acid, has been synthesized through skeletal rearrangement routes and is a common acyl moiety in clinically useful cephem antibiotics (Tatsuta et al., 1994).

• Research has been conducted on the synthesis and herbicidal activity of geometrical isomers of a related compound, methyl [[[1-[5-[2-chloro-4-(trifluoromethyl)phenoxy]-2-nitrophenyl]-2-methoxyethylidene]amino]oxy]acetate, demonstrating its potential in agricultural applications (Hayashi & Kouji, 1990).

• The compound (Z)-2-acetoxy-3,3',4'-trimethoxystilbene, which shares structural similarities, has been synthesized and analyzed for its crystal structure, contributing to the understanding of molecular configurations in chemical compounds (Li, Lundquist & Stomberg, 1996).

Biological and Pharmaceutical Applications

• Methyl(Z)-2-(4-{[(1-aryl-1H-pyrazol-3-yl)oxy]methyl}phenyl) 2-(methoxyimino)acetate, a compound with structural similarities, has been synthesized and shown to possess moderate fungicidal activity against Rhizoctonia solani, highlighting its potential in controlling plant diseases (Liu et al., 2014).

• Novel 1-Aryl-3-Oxypyrazoles containing a similar Z-configuration methyl 2-(methoxyimino) acetate moiety have been synthesized and found to exhibit antibacterial activities, suggesting their use in developing new antibacterial agents (Ma Xi-han, 2011).

Agricultural and Horticultural Applications

• A related compound, methyl [[[1-[5-[2-chloro-4-(trifluoromethyl)phenoxy]-2-nitrophenyl]-2-methoxyethylidene]amino]oxy]acetate, has been found to be effective as a herbicide in agricultural settings, specifically in controlling broadleaf weeds in soybeans (Hayashi & Kouji, 1990).

Material Science and Chemistry

• The reaction of adamantan-2-amine with a structurally related compound, methyl 2-(4-allyl-2-methoxyphenoxy)acetate, was studied to understand the formation of butyl esters resistant to aminolysis, contributing to organic chemistry and material science (Novakov et al., 2017).